Cas no 2094569-05-6 (1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2) )

• Product name: 1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2)
• CAS No: 2094569-05-6
• MF: C₁₀H₁₉Cl₂N₃O
• MW: 268.183360338211
• CID: 5193635

1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2)

• Inchi： 1S/C10H17N3O.2ClH/c1-13-9-4-5-11-7-8(9)12-10(13)3-2-6-14;;/h11,14H,2-7H2,1H3;2*1H
• InChI Key： CYPXPOFLZOYTPK-UHFFFAOYSA-N
• SMILES： Cl.OCCCC1N(C)C2CCNCC=2N=1.Cl

Additional information on 1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2)

Comprehensive Analysis of 1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2) (CAS No. 2094569-05-6)

The compound 1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2) (CAS No. 2094569-05-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its imidazopyridine core, combined with a tetrahydro modification and a hydrochloride salt form, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive imidazopyridine derivatives.

One of the most frequently searched questions regarding this compound is: "What are the pharmacological properties of 1H-Imidazo[4,5-c]pyridine derivatives?" Studies suggest that such derivatives often exhibit modulatory effects on neurotransmitter receptors, including GABA_A and adenosine receptors. The presence of the tetrahydro ring system in this compound may enhance its bioavailability and blood-brain barrier permeability, making it a candidate for neuroprotective or cognitive-enhancing applications. Recent trends in AI-driven drug discovery have also highlighted the role of imidazopyridine scaffolds in virtual screening pipelines.

From a synthetic chemistry perspective, the hydrochloride (1:2) salt form of this compound improves its stability and solubility, addressing a common challenge in drug formulation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structure. The CAS registry number 2094569-05-6 serves as a unique identifier, facilitating precise literature searches and regulatory compliance in global markets.

Another hot topic tied to this compound is its potential role in precision medicine. With growing interest in personalized therapeutics, researchers are exploring how structural modifications of imidazo[4,5-c]pyridine derivatives could tailor interactions with specific biological targets. For instance, the 1-methyl substitution in this molecule might influence its selectivity toward certain enzyme isoforms or receptor subtypes, a question often raised in medicinal chemistry forums.

In addition to its pharmaceutical relevance, the compound’s propanol side chain offers functional versatility for further chemical derivatization. This feature aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for enhanced binding affinity. The scientific community has also noted its potential utility in fluorescence labeling or probe development for biochemical assays, given the aromaticity of its core structure.

Environmental and green chemistry considerations are increasingly shaping compound research. The synthetic route for 2094569-05-6 may involve catalysts or solvents that minimize waste, reflecting the industry’s shift toward sustainable practices. Regulatory databases and patent literature often cite such compounds in applications ranging from biodegradable materials to non-toxic additives, though specific claims depend on rigorous testing.

To summarize, 1H-Imidazo[4,5-c]pyridine-2-propanol, 4,5,6,7-tetrahydro-1-methyl-, hydrochloride (1:2) represents a multifaceted compound with promising scientific and industrial implications. Its structural features and CAS No. 2094569-05-6 make it a valuable reference point for researchers exploring heterocyclic chemistry, drug delivery systems, and molecular diagnostics. As interdisciplinary collaborations expand, this compound may emerge as a cornerstone in next-generation therapeutic and diagnostic innovations.